Acid brown 248
Acid brown 248
Brand Name:
Vulcanchem
CAS No.:
12239-00-8
VCID:
VC20998732
InChI:
InChI=1S/C24H21N7O11S3/c25-43(36,37)17-6-9-19(22(12-17)30(32)33)27-14-1-3-15(4-2-14)28-21-8-5-16(11-24(21)45(40,41)42)29-20-10-7-18(44(26,38)39)13-23(20)31(34)35/h1-13,27-29H,(H2,25,36,37)(H2,26,38,39)(H,40,41,42)
SMILES:
C1=CC(=CC=C1NC2=C(C=C(C=C2)S(=O)(=O)N)[N+](=O)[O-])NC3=C(C=C(C=C3)NC4=C(C=C(C=C4)S(=O)(=O)N)[N+](=O)[O-])S(=O)(=O)O
Molecular Formula:
C24H21N7O11S3
Molecular Weight:
679.7 g/mol
Acid brown 248
CAS No.: 12239-00-8
Cat. No.: VC20998732
Molecular Formula: C24H21N7O11S3
Molecular Weight: 679.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12239-00-8 |
|---|---|
| Molecular Formula | C24H21N7O11S3 |
| Molecular Weight | 679.7 g/mol |
| IUPAC Name | 5-(2-nitro-4-sulfamoylanilino)-2-[4-(2-nitro-4-sulfamoylanilino)anilino]benzenesulfonic acid |
| Standard InChI | InChI=1S/C24H21N7O11S3/c25-43(36,37)17-6-9-19(22(12-17)30(32)33)27-14-1-3-15(4-2-14)28-21-8-5-16(11-24(21)45(40,41)42)29-20-10-7-18(44(26,38)39)13-23(20)31(34)35/h1-13,27-29H,(H2,25,36,37)(H2,26,38,39)(H,40,41,42) |
| Standard InChI Key | MLOVXTFKTATMKP-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1NC2=C(C=C(C=C2)S(=O)(=O)N)[N+](=O)[O-])NC3=C(C=C(C=C3)NC4=C(C=C(C=C4)S(=O)(=O)N)[N+](=O)[O-])S(=O)(=O)O |
| Canonical SMILES | C1=CC(=CC=C1NC2=C(C=C(C=C2)S(=O)(=O)N)[N+](=O)[O-])NC3=C(C=C(C=C3)NC4=C(C=C(C=C4)S(=O)(=O)N)[N+](=O)[O-])S(=O)(=O)O |
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